Cas no 1011269-10-5 (gymnastatin Q)

gymnastatin Q structure
Product name:gymnastatin Q
gymnastatin Q Chemical and Physical Properties
Names and Identifiers
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- gymnastatin Q
- (-)-Gymnastatin Q
- Gymnastatin F
- (-)-Gymnastatin F
- 1011269-10-5
- (2E,4E,6R)-N-[(1S,2R,3S,5S,9S)-1,7-dichloro-2,5-dihydroxy-9-methoxy-8-oxo-3-bicyclo[3.3.1]non-6-enyl]-4,6-dimethyldodeca-2,4-dienamide
- (2E,4E,6R)-N-[(1S,2R,3S,5S,9S)-1,7-Dichloro-2,5-dihydroxy-9-methoxy-8-oxobicyclo[3.3.1]non-6-en-3-yl]-4,6-dimethyldodeca-2,4-dienimidate
- (2E,4E,6R)-N-((1S,2R,3S,5S,9S)-1,7-dichloro-2,5-dihydroxy-9-methoxy-8-oxo-3-bicyclo(3.3.1)non-6-enyl)-4,6-dimethyldodeca-2,4-dienamide
- (2E,4E,6R)-N-((1S,2R,3S,5S,9S)-1,7-Dichloro-2,5-dihydroxy-9-methoxy-8-oxobicyclo(3.3.1)non-6-en-3-yl)-4,6-dimethyldodeca-2,4-dienimidate
- CHEMBL254378
- CHEBI:203761
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- Inchi: InChI=1S/C24H35Cl2NO5/c1-5-6-7-8-9-15(2)12-16(3)10-11-19(28)27-18-14-23(31)13-17(25)20(29)24(26,21(18)30)22(23)32-4/h10-13,15,18,21-22,30-31H,5-9,14H2,1-4H3,(H,27,28)
- InChI Key: MZPLGIXULRXDSO-UHFFFAOYSA-N
- SMILES: CCCCCCC(C)\C=C(/C)\C=C\C(=O)NC1CC2(O)C=C(Cl)C(=O)C(Cl)(C1O)C2OC |t:20,TLB:30:29:17.16.27:23.21.20|
Computed Properties
- Exact Mass: 487.1892286Da
- Monoisotopic Mass: 487.1892286Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 795
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9Ų
- XLogP3: 4.796
gymnastatin Q Related Literature
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1. Book reviews
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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